Cas no 310887-92-4 ((2R,3R)-2-Methylbutane-1,2,3,4-tetraol)

• Product Name: (2R,3R)-2-Methylbutane-1,2,3,4-tetraol
• CAS No: 310887-92-4
• Molecular Formula: C₅H₁₂O₄
• Molecular Weight: 136.14638
• CID: 1445598
• PubChem ID: 11309539

(2R,3R)-2-Methylbutane-1,2,3,4-tetraol Properties

Names and Identifiers

• 1,2,3,4-Butanetetrol, 2-methyl-, (2R,3R)-
• (2R,3R)-2-Methylbutane-1,2,3,4-tetraol
• starbld0006930
• 310887-92-4
• (2R,3R)-2-methylbutane-1,2,3,4-tetrol
• SCHEMBL3797671
• 2-methylthreitol

• InChIKey： HGVJFBSSLICXEM-RFZPGFLSSA-N
• Inchi： InChI=1S/C5H12O4/c1-5(9,3-7)4(8)2-6/h4,6-9H,2-3H2,1H3/t4-,5-/m1/s1
• SMILES： CC(CO)(C(CO)O)O

Computed Properties

• Exact Mass: 136.07356
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 136.07355886g/mol
• Heavy Atom Count: 9
• Complexity: 85
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.2
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar alcohols